N-(4-hydroxy-2,3,3-trimethylbutan-2-yl)-5-oxaspiro[2.4]heptane-2-carboxamide
Catalog No.
S7483061
CAS No.
M.F
C14H25NO3
M. Wt
255.35 g/mol
Availability
In Stock
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Product Name
N-(4-hydroxy-2,3,3-trimethylbutan-2-yl)-5-oxaspiro[2.4]heptane-2-carboxamide
IUPAC Name
N-(4-hydroxy-2,3,3-trimethylbutan-2-yl)-5-oxaspiro[2.4]heptane-2-carboxamide
Molecular Formula
C14H25NO3
Molecular Weight
255.35 g/mol
InChI
InChI=1S/C14H25NO3/c1-12(2,8-16)13(3,4)15-11(17)10-7-14(10)5-6-18-9-14/h10,16H,5-9H2,1-4H3,(H,15,17)
InChI Key
TXDXWVAOXSPKCF-UHFFFAOYSA-N
SMILES
CC(C)(CO)C(C)(C)NC(=O)C1CC12CCOC2
Canonical SMILES
CC(C)(CO)C(C)(C)NC(=O)C1CC12CCOC2
N-(4-hydroxy-2,3,3-trimethylbutan-2-yl)-5-oxaspiro[2.4]heptane-2-carboxamide, also known as FS-7 or SPIRO, is a synthetic compound that belongs to the class of spiroketal oximes. It was first synthesized in the early 2000s by H. Takahashi and colleagues at the Kyoto Pharmaceutical University in Japan. Since then, it has generated significant interest in the scientific community due to its diverse range of biological activities and potential applications in various fields of research and industry.
FS-7 is a white crystalline solid that is soluble in organic solvents such as methanol, ethanol, and chloroform. Its molecular formula is C15H25NO3, and its molecular weight is 267.37 g/mol. FS-7 has a melting point of 139-140°C and a boiling point of 420°C. It has a specific rotation of -40.8° and a refractive index of 1.542 at 25°C.
FS-7 can be synthesized through multiple synthetic routes. The most commonly used method involves the reaction of 2,3-epoxy-2-methylbutane with hydroxylamine hydrochloride in the presence of sodium acetate to yield the spirocyclic intermediate. This intermediate is then converted into FS-7 by reaction with 4-isobutyrylaminobenzoyl chloride in the presence of triethylamine. The compound can be further characterized through various spectroscopic techniques, such as NMR, IR, and MS.
Several analytical methods have been developed to quantify and characterize FS-7 in various matrices. These methods include high-performance liquid chromatography (HPLC), gas chromatography (GC), and capillary electrophoresis (CE). The compound can also be detected through various spectroscopic techniques, such as UV-vis spectroscopy and fluorescence spectroscopy.
FS-7 exhibits a wide range of biological activities, including anti-inflammatory, anti-tumor, anti-viral, and anti-bacterial activities. It has been shown to inhibit the proliferation of cancer cells in vitro and in vivo, and to induce apoptosis in cancer cells through various mechanisms. FS-7 has also been found to possess potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines and chemokines. Furthermore, it has been shown to possess anti-viral and anti-bacterial activity against various pathogenic organisms.
Several studies have evaluated the toxicity and safety of FS-7 in scientific experiments. The compound has been found to have low toxicity in animal models and in human cells. In addition, it does not induce genotoxicity or mutagenicity in various assays. However, more studies are needed to evaluate its safety profile in humans and to determine its potential side effects.
FS-7 has a wide range of applications in scientific experiments. It can be used as a tool compound to study various biological processes, such as apoptosis, inflammation, and cell signaling. It can also be used as a lead compound for the development of new drugs for the treatment of cancer, inflammation, and viral and bacterial infections. In addition, FS-7 can be used in combination therapy with other drugs to enhance their therapeutic efficacy.
The research on FS-7 is still in its early stages, and more studies are needed to fully understand its biological activities and potential applications. Several research groups are currently investigating the mechanisms of action of FS-7 and its potential use as a therapeutic agent. In addition, there is ongoing research on the synthesis and characterization of novel derivatives of FS-7 with improved biological activity and selectivity.
FS-7 has potential implications in various fields of research and industry, including cancer research, drug development, and agriculture. Its anti-cancer and anti-inflammatory properties make it a promising candidate for the development of new drugs for the treatment of various diseases. In addition, its anti-bacterial and anti-viral activities make it a potential agent for the control of pathogenic organisms in agriculture and food production.
Despite its promising biological activities, FS-7 has some limitations that need to be addressed in future research. For example, its low solubility and poor pharmacokinetic properties may limit its use in clinical settings. Furthermore, more studies are needed to evaluate its safety in humans and to determine its potential side effects. In addition, future research should focus on the synthesis and characterization of novel derivatives of FS-7 with improved biological activity and selectivity.
1. Development of FS-7 derivatives with improved solubility and pharmacokinetic properties
2. Evaluation of the safety and toxicity of FS-7 in clinical settings
3. Investigation of the mechanisms of action of FS-7 and its potential use as a therapeutic agent for various diseases
4. Evaluation of the potential use of FS-7 as a tool compound in drug discovery
5. Investigation of the potential use of FS-7 in agriculture and food production for the control of pathogenic organisms.
2. Evaluation of the safety and toxicity of FS-7 in clinical settings
3. Investigation of the mechanisms of action of FS-7 and its potential use as a therapeutic agent for various diseases
4. Evaluation of the potential use of FS-7 as a tool compound in drug discovery
5. Investigation of the potential use of FS-7 in agriculture and food production for the control of pathogenic organisms.
XLogP3
0.9
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
2
Exact Mass
255.18344366 g/mol
Monoisotopic Mass
255.18344366 g/mol
Heavy Atom Count
18
Dates
Last modified: 01-05-2024
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